Cas no 1909288-50-1 (rac-(3R,4S)-1-benzyl-3-(3-fluorophenyl)-4-nitropyrrolidine, trans)

• Product Name: rac-(3R,4S)-1-benzyl-3-(3-fluorophenyl)-4-nitropyrrolidine, trans
• CAS No: 1909288-50-1
• MDL: MFCD28016297
• CID: 4628219
• PubChem ID: 66715036
• Update Time: 2025-07-25

rac-(3R,4S)-1-benzyl-3-(3-fluorophenyl)-4-nitropyrrolidine, trans Chemical and Physical Properties

Names and Identifiers

• rac-(3R,4S)-1-benzyl-3-(3-fluorophenyl)-4-nitropyrrolidine, trans

• MDL： MFCD28016297

Additional information on rac-(3R,4S)-1-benzyl-3-(3-fluorophenyl)-4-nitropyrrolidine, trans

Comprehensive Overview of rac-(3R,4S)-1-benzyl-3-(3-fluorophenyl)-4-nitropyrrolidine, trans (CAS No. 1909288-50-1)

The compound rac-(3R,4S)-1-benzyl-3-(3-fluorophenyl)-4-nitropyrrolidine, trans (CAS No. 1909288-50-1) is a chiral pyrrolidine derivative that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. Its unique structural features, including the benzyl and 3-fluorophenyl substituents, make it a valuable intermediate for the synthesis of biologically active molecules. The presence of a nitro group at the 4-position of the pyrrolidine ring further enhances its reactivity, enabling diverse chemical transformations.

In recent years, the demand for chiral building blocks like rac-(3R,4S)-1-benzyl-3-(3-fluorophenyl)-4-nitropyrrolidine, trans has surged due to their applications in asymmetric synthesis and drug discovery. Researchers are particularly interested in its potential as a precursor for central nervous system (CNS) targeting compounds, given the fluorophenyl moiety's ability to modulate blood-brain barrier permeability. This aligns with the growing trend in neuroscience research, where fluorinated compounds are increasingly explored for their pharmacokinetic advantages.

The stereochemistry of rac-(3R,4S)-1-benzyl-3-(3-fluorophenyl)-4-nitropyrrolidine, trans is another critical aspect that warrants discussion. The trans configuration of the 3- and 4-substituents on the pyrrolidine ring influences its conformational stability and interaction with biological targets. This has become a hot topic in computational chemistry, as molecular docking studies frequently utilize such scaffolds to predict binding affinities for G-protein-coupled receptors (GPCRs) – a major focus area in modern drug development.

From a synthetic chemistry perspective, the nitropyrrolidine core of this compound offers versatile reactivity. The nitro group can be readily reduced to an amine, enabling subsequent derivatization through amidation or reductive amination reactions. This property makes CAS No. 1909288-50-1 particularly valuable for combinatorial chemistry approaches, where rapid generation of molecular diversity is essential. Recent publications have highlighted its use in parallel synthesis strategies for kinase inhibitor libraries.

Environmental and safety considerations for rac-(3R,4S)-1-benzyl-3-(3-fluorophenyl)-4-nitropyrrolidine, trans have also become increasingly relevant. While not classified as hazardous, proper handling of nitro-containing compounds is always recommended in laboratory settings. This aligns with the pharmaceutical industry's growing emphasis on green chemistry principles, where researchers seek to minimize waste and improve atom economy in synthetic routes involving such intermediates.

The analytical characterization of rac-(3R,4S)-1-benzyl-3-(3-fluorophenyl)-4-nitropyrrolidine, trans typically involves advanced techniques such as chiral HPLC for enantiomeric purity determination and X-ray crystallography for absolute configuration confirmation. These quality control measures are crucial given the compound's potential use in asymmetric catalysis and chiral drug synthesis – areas experiencing exponential growth in pharmaceutical R&D.

Market trends indicate rising commercial availability of CAS No. 1909288-50-1 through specialty chemical suppliers, reflecting its growing importance in medicinal chemistry. The compound's price point and availability are frequently searched topics among synthetic chemists, underscoring its practical significance. Furthermore, patent literature reveals innovative applications of this scaffold in neuroprotective agents and dopamine receptor modulators, making it a compound of continuing interest in CNS drug discovery.

Future research directions for rac-(3R,4S)-1-benzyl-3-(3-fluorophenyl)-4-nitropyrrolidine, trans may explore its potential in proteolysis targeting chimera (PROTAC) development, where its structural features could serve as effective linkers between target-binding and E3 ligase-binding moieties. This cutting-edge application in targeted protein degradation represents one of the most exciting frontiers in contemporary drug discovery.